Cas no 675877-59-5 (1-Naphthalenecarboxylicacid,3,4-diamino-(9CI))

• Product Name: 1-Naphthalenecarboxylicacid,3,4-diamino-(9CI)
• CAS No: 675877-59-5
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1017963
• PubChem ID: 11321619
• Update Time: 2025-10-24

1-Naphthalenecarboxylicacid,3,4-diamino-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid,3,4-diamino-(9CI)
• SCHEMBL6006241
• 675877-59-5
• 3,4-diaminonaphthalene-1-carboxylic Acid
• 3,4-Diamino-1-naphthoic acid
• DB-268343
• 1-Naphthalenecarboxylic acid, 3,4-diamino-

• Inchi： 1S/C11H10N2O2/c12-9-5-8(11(14)15)6-3-1-2-4-7(6)10(9)13/h1-5H,12-13H2,(H,14,15)
• InChI Key： CLWJRPGBTSWHHA-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=C2C=CC=CC2=1)N)N)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 1-Naphthalenecarboxylicacid,3,4-diamino-(9CI)

1-Naphthalenecarboxylic Acid, 3,4-Diamino-(9CI): A Comprehensive Overview

1-Naphthalenecarboxylic acid, 3,4-diamino-(9CI), also known by its CAS registry number CAS No 675877-59-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its naphthalene ring system with a carboxylic acid group at position 1 and amino groups at positions 3 and 4. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it a valuable substrate for various applications.

The structure of 1-naphthalenecarboxylic acid, 3,4-diamino is highly symmetrical due to the placement of the amino groups on adjacent positions (3 and 4) of the naphthalene ring. This symmetry not only influences the compound's solubility and stability but also plays a crucial role in its reactivity. Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, particularly in the development of coordination polymers and metal-organic frameworks (MOFs). The amino groups serve as excellent coordinating sites for metal ions, enabling the formation of robust and versatile structures.

In terms of synthesis, 1-naphthalenecarboxylic acid, 3,4-diamino can be prepared through various routes, including nucleophilic aromatic substitution and diazotization reactions. Researchers have recently explored green chemistry approaches to enhance the efficiency and sustainability of these synthetic methods. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

The application of CAS No 675877-59-5 extends beyond materials science into the realm of pharmaceuticals. The compound's ability to form hydrogen bonds and its aromaticity make it a promising candidate for drug design. Recent computational studies have demonstrated its potential as a ligand in enzyme inhibition assays, where it exhibits selective binding to specific protein targets.

Moreover, 1-naphthalenecarboxylic acid, 3,4-diamino has shown remarkable properties in the field of optoelectronics. Its conjugated π-system allows for efficient charge transport, making it a suitable material for organic light-emitting diodes (OLEDs) and photovoltaic devices. Collaborative research efforts between chemists and engineers have led to the development of novel devices incorporating this compound as an active layer material.

In conclusion, 1-naphthalenecarboxylic acid, 3,4-diamino-(9CI), with its unique chemical structure and versatile functional groups, continues to be a focal point in contemporary research across multiple disciplines. Its applications span from advanced materials to pharmaceuticals and optoelectronics, underscoring its importance as a key compound in modern chemistry.